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Compound of Interest

Compound Name: Strombine

Cat. No.: B152461 Get Quote

Strombine: A Comprehensive Technical Guide
An In-depth Examination of the Chemical Structure, Properties, and Biological Significance of

N-(carboxymethyl)-L-alanine

Abstract
Strombine, scientifically known as N-(carboxymethyl)-L-alanine, is a naturally occurring imino

acid found predominantly in marine invertebrates. This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, and biological

significance of Strombine. Detailed experimental protocols for its synthesis and isolation are

presented, alongside a thorough analysis of its spectroscopic data. This document is intended

for researchers, scientists, and professionals in the fields of marine biology, natural product

chemistry, and drug development, offering a consolidated resource for understanding and

utilizing this intriguing marine metabolite.

Chemical Structure and Identification
Strombine is a derivative of the amino acid L-alanine, where a carboxymethyl group is

substituted on the amino group.[1] Its chemical structure is characterized by a central nitrogen

atom bonded to a methyl-substituted carbon of a propanoic acid moiety and a methylene group

of an acetic acid moiety.

Chemical Formula: C₅H₉NO₄[1]

IUPAC Name: (2S)-2-(carboxymethylamino)propanoic acid[1]
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Synonyms: N-(carboxymethyl)-L-alanine, (S)-2-((Carboxymethyl)amino)propanoic acid, 2-

Methyliminodiacetic acid[1]

Molecular Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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